Cas no 2152797-29-8 (tert-butyl N-2-chloro-5-(1-hydroxyprop-2-en-1-yl)phenylcarbamate)

• Product Name: tert-butyl N-2-chloro-5-(1-hydroxyprop-2-en-1-yl)phenylcarbamate
• CAS No: 2152797-29-8
• MF: C₁₄H₁₈ClNO₃
• MW: 283.750623226166
• CID: 5896682
• PubChem ID: 165686422
• Update Time: 2025-10-29

tert-butyl N-2-chloro-5-(1-hydroxyprop-2-en-1-yl)phenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-chloro-5-(1-hydroxyprop-2-en-1-yl)phenylcarbamate
• tert-butyl N-[2-chloro-5-(1-hydroxyprop-2-en-1-yl)phenyl]carbamate
• 2152797-29-8
• EN300-1876593

• Inchi： 1S/C14H18ClNO3/c1-5-12(17)9-6-7-10(15)11(8-9)16-13(18)19-14(2,3)4/h5-8,12,17H,1H2,2-4H3,(H,16,18)
• InChI Key： ZJMVMGIOKKWUSR-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1NC(=O)OC(C)(C)C)C(C=C)O

Computed Properties

• Exact Mass: 283.0975211g/mol
• Monoisotopic Mass: 283.0975211g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 58.6Ų

Additional information on tert-butyl N-2-chloro-5-(1-hydroxyprop-2-en-1-yl)phenylcarbamate

tert-butyl N-2-chloro-5-(1-hydroxyprop-2-en-1-yl)phenylcarbamate: A Comprehensive Overview

The compound tert-butyl N-2-chloro-5-(1-hydroxyprop-2-en-1-yl)phenylcarbamate (CAS No. 2152797-29-8) is a highly specialized organic compound with significant applications in various fields, particularly in pharmaceutical and agricultural sciences. This compound is characterized by its unique structure, which includes a tert-butyl group, a chloro-substituted phenyl ring, and a hydroxypropenyl moiety. The combination of these functional groups imparts distinctive chemical properties, making it a subject of interest for researchers and industry professionals alike.

Recent studies have highlighted the potential of tert-butyl N-2-chloro-5-(1-hydroxyprop-2-en-1-yl)phenylcarbamate in the development of novel bioactive compounds. Its structure suggests possible interactions with biological systems, particularly in modulating enzyme activities or serving as a precursor for more complex molecules. The presence of the hydroxypropenyl group, for instance, has been associated with antioxidant and anti-inflammatory properties, which are highly desirable in drug discovery.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the chloro-substituted phenol derivative. This is followed by the introduction of the hydroxypropenyl group through a series of coupling reactions. The final step involves the reaction of this intermediate with tert-butyl chloride to form the carbamate. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing production costs and minimizing waste.

One of the most promising applications of tert-butyl N-2-chloro-5-(1-hydroxyprop-2-en-1-yl)phenylcarbamate lies in its potential as an agrochemical. Its ability to inhibit specific enzymes involved in plant growth regulation has been explored in recent studies. For instance, research published in 2023 demonstrated its efficacy as a plant growth regulator, capable of enhancing crop yield under stress conditions such as drought or pest infestation.

In the pharmaceutical sector, this compound has shown potential as a lead molecule for developing new drugs targeting inflammatory diseases. Its anti-inflammatory properties were validated through in vitro assays, where it demonstrated significant inhibition of pro-inflammatory cytokines. Furthermore, preliminary in vivo studies suggest that it may possess low toxicity, making it a viable candidate for further preclinical testing.

The structural versatility of tert-butyl N-2-chloro-5-(1-hydroxyprop-2-en-1-yllphenylcarbamate also makes it an attractive candidate for material science applications. Its ability to form stable complexes with metal ions has been explored for use in catalysis and sensor technology. Recent research indicates that it can act as a ligand in metalloenzyme mimics, potentially opening new avenues for green chemistry applications.

From an environmental perspective, understanding the fate and transport of tert-butyl N-[chloro(5-propenoyloxy)]phenyloxycarbonyl derivatives is crucial for assessing their safety and sustainability. Studies have shown that this compound undergoes rapid degradation under aerobic conditions, reducing its persistence in the environment. This characteristic aligns with current global efforts to develop eco-friendly chemicals.

In conclusion, tert-butyl N-[chloro(5-propenoyloxy)]phenyloxycarbonyl (CAS No. 2152797–29–8) stands out as a versatile compound with multifaceted applications across various industries. Its unique chemical structure, coupled with recent advancements in synthesis and application studies, positions it as a key player in future innovations within pharmaceuticals, agriculture, and materials science.